6-(3-Chlorophenyl)-3-azabicyclo[3.2.0]heptane

• Molecular Formula: C12H14ClN
• Molecular Weight: 207.70 g/mol
• SMILES: C1C2CNCC2C1C3=CC(=CC=C3)Cl
• InChI: InChI=1S/C12H14ClN/c13-10-3-1-2-8(4-10)11-5-9-6-14-7-12(9)11/h1-4,9,11-12,14H,5-7H2
• InChIKey: UJAKOLQJJQWJGK-UHFFFAOYSA-N

6-(3-Chlorophenyl)-3-azabicyclo[3.2.0]heptane: Core Scaffold for Neuroscience

6-(3-Chlorophenyl)-3-azabicyclo[3.2.0]heptane (CAS: 1238518-34-7; MF: C12H14ClN; MW: 207.70) is a bicyclic amine belonging to the 3-azabicyclo[3.2.0]heptane class [1]. This compound features a conformationally constrained azabicyclic core incorporating a nitrogen atom within a fused ring system, with a meta-chlorophenyl substituent at the 6-position [1]. The 3-azabicyclo[3.2.0]heptane scaffold is recognized as a privileged pharmacophore in medicinal chemistry, particularly for targeting central nervous system (CNS) receptors, including dopamine receptor subtypes [2]. The rigid bicyclic framework imposes well-defined spatial constraints that can critically influence receptor binding affinity and selectivity profiles relative to more flexible amine analogs [2].

Conformationally constrained azabicyclic core for dopamine receptor studies

Meta-chlorophenyl substituent enables distinct SAR exploration vs para/ortho analogs

Predominantly exo configuration from photochemical synthesis supports stereochemical consistency

• [1] Chemsrc. 6-(3-Chlorophenyl)-3-azabicyclo[3.2.0]heptane. CAS: 1238518-34-7. https://m.chemsrc.com/baike/2080102.html View Source
• [2] Reinart-Okugbeni R, Ausmees K, Kriis K, Werner F, Rinken A, Kanger T. Chemoenzymatic synthesis and evaluation of 3-azabicyclo[3.2.0]heptane derivatives as dopaminergic ligands. Eur J Med Chem. 2012;55:255-261. doi:10.1016/j.ejmech.2012.07.024 View Source

Why Generic Analogs Cannot Replace the Meta-Chlorophenyl Scaffold

Generic substitution within the 3-azabicyclo[3.2.0]heptane class is scientifically unsound due to the profound impact of aryl substituent identity, position, and stereochemistry on receptor pharmacology. Patents and primary literature establish that even minor modifications—such as relocating the chlorine atom from the meta to the para position, or altering the aryl ring electronics—produce distinct selectivity profiles across dopamine D2, D3, D4, and serotonin 5-HT2 receptor subtypes [1][2]. Furthermore, the exo/endo stereochemistry at the 6-position and the enantiomeric configuration (e.g., (1S,5R,6S) vs. (1R,5S,6R)) generate compounds with markedly different binding affinities, as demonstrated by enantiomer-specific resolution studies [2]. Consequently, substituting the specific meta-chlorophenyl substitution pattern with an unsubstituted phenyl, para-chloro, or ortho-chloro analog yields a functionally distinct chemical entity unsuitable for reproducing established structure-activity relationships (SAR) in dopamine receptor-targeting research programs [1][3].

Para-chloro or unsubstituted phenyl analogs may shift receptor subtype selectivity profiles.

Racemic material contains enantiomers with differing receptor affinities; may confound assay interpretation.

Alternative bicyclic scaffolds (e.g., 3-azabicyclo[3.1.0]hexane) may not reproduce D2/D3 profiles observed with this core.

• [1] Steiner G, Münster P, Unger L, Teschendorf HJ. N-substituted azabicycloheptane derivatives, their preparation and use. US Patent 5,616,705. 1997. https://patents.justia.com/patent/5616705 View Source
• [2] Reinart-Okugbeni R, Ausmees K, Kriis K, Werner F, Rinken A, Kanger T. Chemoenzymatic synthesis and evaluation of 3-azabicyclo[3.2.0]heptane derivatives as dopaminergic ligands. Eur J Med Chem. 2012;55:255-261. doi:10.1016/j.ejmech.2012.07.024 View Source
• [3] Lubisch W, Behl B, Höfner G, et al. N-substituted azabicycloheptane derivatives, production and use thereof. US Patent 6,458,821. 2002. https://patents.justia.com/patent/6458821 View Source

6-(3-Chlorophenyl)-3-azabicyclo[3.2.0]heptane: Differentiation Evidence

Meta-Chlorophenyl vs Para-Chloro: SAR Starting Point

The meta-chlorophenyl substitution pattern on the 3-azabicyclo[3.2.0]heptane core represents a defined and patent-validated pharmacophore element distinct from the more extensively characterized para-chloro series. While quantitative binding data for the unsubstituted 6-(3-chlorophenyl) core compound remain sparse in the public domain, patent literature explicitly identifies exo-6-m-chlorophenyl-3-azabicyclo[3.2.0]heptane derivatives as neuroleptic agents with valuable pharmacological properties [1][2]. In the closely related para-chloro series, the (+)-(1S,5R,6S)-exo-6-(4-chlorophenyl) scaffold has been demonstrated to exhibit high affinity for dopamine D4 and serotonin 5-HT2 receptors with favorable selectivity versus D2, representing a benchmark comparator profile [3]. The meta-chloro isomer offers an alternative spatial orientation of the chlorine substituent that may modulate receptor subtype selectivity in ways that cannot be achieved with para-substituted analogs. Importantly, N-substituted derivatives incorporating the exo-6-m-chlorophenyl motif—such as 5-β-[exo-6-m-chlorophenyl-3-azabicyclo[3.2.0]heptan-3-yl]ethyl-2-methylamino-3,6-dimethyl-4(3H)-pyrimidinone—are claimed to possess neuroleptic, antidepressant, and CNS-protective activities [1].

Aryl Substituent Position

Class-level

Distinct meta-chloro geometry vs para-chloro; patent-disclosed activity in CNS-related models.

Enables systematic SAR studies on substituent position effects on receptor subtype selectivity.

Quantitative binding data for free base not publicly reported; data to verify.

Evidence Dimension	Aryl substituent position effect on receptor pharmacology
Target Compound Data	exo-6-m-chlorophenyl-3-azabicyclo[3.2.0]heptane scaffold; meta-chlorine substitution geometry
Comparator Or Baseline	exo-6-p-chlorophenyl-3-azabicyclo[3.2.0]heptane scaffold; para-chlorine substitution geometry (CAS: 1238518-47-2)
Quantified Difference	Positional isomerism (meta vs. para); quantitative binding affinities for the unsubstituted core compounds not publicly reported
Conditions	Patent-disclosed neuroleptic activity; comparative receptor binding studies not publicly available for the free base core

Why This Matters

Procurement of the meta-chloro isomer enables systematic exploration of aryl substituent position effects on dopamine and serotonin receptor subtype selectivity, a variable that cannot be interrogated using the para-chloro or unsubstituted phenyl analogs.

• [1] Steiner G, Münster P, Unger L, Teschendorf HJ. N-substituted azabicycloheptane derivatives, their preparation and use. US Patent 5,616,705. 1997. https://patents.justia.com/patent/5616705 View Source
• [2] Lubisch W, Behl B, Höfner G, et al. N-substituted azabicycloheptane derivatives, their preparation and use. US Patent 5,473,080. 1995. https://patents.justia.com/patent/5473080 View Source
• [3] Lubisch W, Behl B, Höfner G, et al. N-substituted azabicycloheptane derivatives, production and use thereof. US Patent 6,458,821. 2002. https://patents.justia.com/patent/6458821 View Source

Rigid Bicyclic Scaffold for D2-Like Receptor Preference

Compounds bearing the 3-azabicyclo[3.2.0]heptane scaffold demonstrate a consistent pharmacological fingerprint characterized by preferential binding to dopamine D2-like receptors (D2L and D3) relative to D1-like receptors [1]. In the foundational study by Reinart-Okugbeni et al. (2012), a series of 3-azabicyclo[3.2.0]heptane derivatives were evaluated for dopaminergic activity, revealing that the strained bicyclic framework itself contributes to this selectivity profile [1]. This class-level property is mechanistically significant because it contrasts with flexible amine scaffolds (e.g., linear alkylamines, piperidines) that lack the conformational constraints necessary to orient pharmacophoric elements optimally within the receptor binding pocket. The 6-(3-chlorophenyl) derivative inherits this core scaffold property, providing a rigid template upon which the meta-chlorophenyl substituent imposes additional receptor-subtype modulation. While specific Ki values for the 6-(3-chlorophenyl) compound are not publicly disclosed, the class-level D2L/D3 preference provides a rational basis for selecting this scaffold over alternative bicyclic systems (e.g., 3-azabicyclo[3.1.0]hexane, 3-azabicyclo[3.3.1]nonane) that exhibit different selectivity patterns [1].

Core Scaffold Selectivity

Class-level

Class-level D2L/D3 preference over D1; specific Ki not reported for this derivative.

Inherits scaffold preference, reducing screening burden for D2-like targeted programs.

Qualitative class-level inference; verification required for specific derivative.

Evidence Dimension	Dopamine receptor subtype binding preference
Target Compound Data	3-azabicyclo[3.2.0]heptane scaffold; D2L and D3 preference over D1 (specific Ki values not reported for the 6-(3-chlorophenyl) derivative)
Comparator Or Baseline	3-azabicyclo[3.1.0]hexane (selective D3 antagonists); 3-azabicyclo[3.3.1]nonane (non-selective D2/D3 binding)
Quantified Difference	Qualitative class-level selectivity; quantitative comparator data not available for the specific target compound
Conditions	In vitro dopamine receptor binding assays; membrane preparations expressing human recombinant dopamine receptor subtypes

Why This Matters

Selection of the 3-azabicyclo[3.2.0]heptane scaffold provides a predefined pharmacological trajectory (D2-like preference) that reduces the screening burden in CNS-targeted discovery programs compared to scaffolds with unknown or non-selective receptor profiles.

• [1] Reinart-Okugbeni R, Ausmees K, Kriis K, Werner F, Rinken A, Kanger T. Chemoenzymatic synthesis and evaluation of 3-azabicyclo[3.2.0]heptane derivatives as dopaminergic ligands. Eur J Med Chem. 2012;55:255-261. doi:10.1016/j.ejmech.2012.07.024 View Source

Enantiomer-Specific Dopamine Receptor Affinities

Enantiomeric purity and configuration are critical determinants of biological activity for 3-azabicyclo[3.2.0]heptane derivatives. Reinart-Okugbeni et al. (2012) demonstrated that racemic 3-azabicyclo[3.2.0]heptane compounds could be efficiently resolved by kinetic enzymatic resolution using immobilized Candida antarctica lipase B (Novozym 435), and that individual enantiomers of the same compound possess distinct dopamine receptor binding affinities [1]. This finding establishes that procurement of a racemic mixture versus an enantiomerically pure form yields quantitatively and qualitatively different pharmacological outcomes. For the 6-(3-chlorophenyl) derivative, the exo configuration is expected to be the pharmacologically relevant stereoisomer based on the patent literature for related aryl-substituted analogs [2]. The commercial availability of this compound as a racemate necessitates consideration of whether enantiomerically resolved material is required for specific applications, as the presence of the less active enantiomer may confound binding assay interpretations or produce off-target effects.

Enantiomer-Dependent Binding

Class-level

Racemate vs resolved enantiomers; distinct D2L/D3 affinities reported for the scaffold class.

Enantiomeric composition may confound assay interpretation; chiral resolution recommended for SAR.

Ki differences not reported for this specific compound.

Evidence Dimension	Enantiomer-specific dopamine receptor binding affinity
Target Compound Data	Racemic 6-(3-chlorophenyl)-3-azabicyclo[3.2.0]heptane (predominantly exo configuration)
Comparator Or Baseline	Resolved individual enantiomers of 3-azabicyclo[3.2.0]heptane derivatives
Quantified Difference	Distinct affinities for D2L and D3 receptors between enantiomers (specific Ki differences not reported for the 6-(3-chlorophenyl) compound)
Conditions	Kinetic enzymatic resolution with Novozym 435; in vitro dopamine receptor binding assays

Why This Matters

The demonstrated enantiomer-dependent pharmacology necessitates verification of stereochemical composition prior to biological evaluation; procurement decisions must account for whether racemic material is sufficient for initial screening or whether enantiopure synthesis is required for definitive SAR conclusions.

• [1] Reinart-Okugbeni R, Ausmees K, Kriis K, Werner F, Rinken A, Kanger T. Chemoenzymatic synthesis and evaluation of 3-azabicyclo[3.2.0]heptane derivatives as dopaminergic ligands. Eur J Med Chem. 2012;55:255-261. doi:10.1016/j.ejmech.2012.07.024 View Source
• [2] Lubisch W, Behl B, Höfner G, et al. N-substituted azabicycloheptane derivatives, production and use thereof. US Patent 6,458,821. 2002. https://patents.justia.com/patent/6458821 View Source

High Diastereoselectivity in [2+2] Photocycloaddition

The 3-azabicyclo[3.2.0]heptane scaffold is accessible via a photochemical [2+2] cycloaddition that proceeds with high diastereoselectivity to yield the exo configuration at the 6-position [1][2]. X-ray structural analysis confirms that this photocycloaddition predominantly produces the exo isomer, which is the stereochemical arrangement associated with neuroleptic activity in aryl-substituted derivatives [2]. This synthetic methodology provides a reliable route to the 6-aryl-3-azabicyclo[3.2.0]heptane scaffold with predictable stereochemical outcomes, contrasting with alternative synthetic approaches (e.g., [3+2] cycloaddition) that may produce different diastereomeric ratios or require additional separation steps [3]. The commercial availability of 6-(3-chlorophenyl)-3-azabicyclo[3.2.0]heptane, presumably prepared via this established route, ensures that researchers receive material with the stereochemically defined exo configuration expected for dopaminergic activity, rather than an undefined mixture of diastereomers.

Synthetic Stereocontrol

Method context

Predominantly exo configuration confirmed by X-ray; high diastereoselectivity from [2+2] photocycloaddition.

Reliable stereochemical outcome supports batch-to-batch consistency in receptor assays.

exo configuration expected for dopaminergic research context.

Evidence Dimension	Diastereoselectivity of synthetic route
Target Compound Data	6-(3-chlorophenyl)-3-azabicyclo[3.2.0]heptane (predominantly exo configuration)
Comparator Or Baseline	Alternative synthetic routes (e.g., [3+2] cycloaddition) producing varying diastereomeric ratios
Quantified Difference	High diastereoselectivity for exo product; X-ray structural confirmation of exo configuration
Conditions	Photochemical [2+2] cycloaddition in inert solvent (acetone) at 20-80°C using high-pressure mercury lamp

Why This Matters

The established synthetic route with predictable diastereoselectivity reduces the risk of batch-to-batch stereochemical variability, a critical consideration for reproducibility in receptor binding assays and SAR studies.

• [1] Kriis K, Ausmees K, Pehk T, Lopp M, Kanger T. A novel diastereoselective multicomponent cascade reaction. Org Lett. 2010;12(10):2230-2233. doi:10.1021/ol1005714 View Source
• [2] Lubisch W, Behl B, Höfner G, et al. N-substituted azabicycloheptane derivatives, their preparation and use. US Patent 5,473,080. 1995. https://patents.justia.com/patent/5473080 View Source
• [3] Synthesis of 3-Azabicyclo[3.2.0]heptane-Derived Building Blocks via [3+2] Cycloaddition. https://rcseng.ovidds.com View Source

6-(3-Chlorophenyl)-3-azabicyclo[3.2.0]heptane: Application Scenarios

Dopamine Receptor SAR: Aryl Substituent Position Effects

This compound serves as a critical tool for systematic structure-activity relationship (SAR) investigations into how the position of the chlorine substituent (meta vs. para vs. ortho) on the phenyl ring modulates dopamine D2-like receptor binding affinity and selectivity. As established in Section 3, the meta-chloro substitution pattern represents a distinct pharmacophoric element from the more extensively characterized para-chloro series [1]. Researchers engaged in CNS drug discovery can utilize 6-(3-chlorophenyl)-3-azabicyclo[3.2.0]heptane as a building block for N-functionalization (alkylation, acylation, sulfonylation) to generate focused libraries that probe the meta-chloro SAR space, enabling direct comparison with analogous para-chloro and unsubstituted phenyl derivatives.

Enantiomer-Specific Dopamine Pharmacology

The documented enantiomer-dependent binding affinities of 3-azabicyclo[3.2.0]heptane derivatives [2] make 6-(3-chlorophenyl)-3-azabicyclo[3.2.0]heptane an appropriate starting material for chiral resolution studies or asymmetric synthesis campaigns. Investigators can employ kinetic enzymatic resolution (e.g., using Novozym 435 lipase) or chiral chromatography to isolate individual enantiomers, then quantitatively compare their Ki values at D2L, D3, and other dopamine receptor subtypes. This application is particularly relevant for academic and industrial laboratories seeking to define the stereochemical requirements for receptor engagement and to identify enantiomerically pure lead candidates with improved selectivity profiles.

Neuroleptic and CNS-Protective Lead Optimization

Based on patent disclosures identifying exo-6-m-chlorophenyl-3-azabicyclo[3.2.0]heptane derivatives as neuroleptics, antidepressants, sedatives, hypnotics, and CNS protectives [1], this compound is positioned as a privileged intermediate for lead optimization programs in psychiatric and neurological disease areas. Medicinal chemistry teams can elaborate the secondary amine nitrogen with diverse pharmacophoric elements (e.g., quinazoline-2,4-diones, benzimidazolones, pyrimidinones) to generate N-substituted derivatives that are evaluated for antipsychotic, antidepressant, or neuroprotective activity. The meta-chlorophenyl substituent offers a differentiated patent landscape relative to the more crowded para-chloro chemical space [3].

Conformational Constraint in GPCR Ligand Design

The rigid 3-azabicyclo[3.2.0]heptane scaffold serves as a conformational constraint tool for G protein-coupled receptor (GPCR) ligand design, particularly for dopamine receptors. The class-level D2-like receptor preference identified in Section 3 [2] provides a rational basis for using this scaffold to pre-organize pharmacophoric elements in geometries that favor D2L/D3 binding over D1-like receptors. Computational chemists and structural biologists can employ 6-(3-chlorophenyl)-3-azabicyclo[3.2.0]heptane in molecular docking studies and pharmacophore modeling to understand how the constrained bicyclic amine orients the meta-chlorophenyl group within the orthosteric binding pocket, informing the design of next-generation selective dopamine receptor modulators.

Application

Selection Property

Validation Focus

Dopamine receptor SAR studies

Meta-chloro substitution as distinct SAR probe

Receptor subtype selectivity profiling vs para/ortho analogs

Enantiomeric pharmacology research

Chiral resolution feasibility

Receptor affinity comparison between enantiomers

CNS research lead optimization

N-functionalization versatility on azabicyclic core

In vitro screening for D2-like receptor modulation

GPCR ligand conformational design

Rigid bicyclic framework as conformational probe

Molecular docking and pharmacophore modeling validation

• [1] Steiner G, Münster P, Unger L, Teschendorf HJ. N-substituted azabicycloheptane derivatives, their preparation and use. US Patent 5,616,705. 1997. https://patents.justia.com/patent/5616705 View Source
• [2] Reinart-Okugbeni R, Ausmees K, Kriis K, Werner F, Rinken A, Kanger T. Chemoenzymatic synthesis and evaluation of 3-azabicyclo[3.2.0]heptane derivatives as dopaminergic ligands. Eur J Med Chem. 2012;55:255-261. doi:10.1016/j.ejmech.2012.07.024 View Source
• [3] Lubisch W, Behl B, Höfner G, et al. N-substituted azabicycloheptane derivatives, production and use thereof. US Patent 6,458,821. 2002. https://patents.justia.com/patent/6458821 View Source